Cas no 149769-80-2 (1H-Pyrrole-2-carboxylic acid, 5-methoxy-)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 5-methoxy-
• CAS No: 149769-80-2
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 1322377
• Update Time: 2024-08-18

1H-Pyrrole-2-carboxylic acid, 5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 5-methoxy-

• Inchi： 1S/C6H7NO3/c1-10-5-3-2-4(7-5)6(8)9/h2-3,7H,1H3,(H,8,9)
• InChI Key： KJHUFMKKWXOLSG-UHFFFAOYSA-N
• SMILES： N1C(OC)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 141.04261

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 368.3±22.0 °C(Predicted)
• PSA: 62.32
• pka: 5.07±0.10(Predicted)